Cas no 1250353-26-4 (3,5-Dimethyl-1-(2-methylbutyl)-1h-pyrazol-4-amine)

• Product Name: 3,5-Dimethyl-1-(2-methylbutyl)-1h-pyrazol-4-amine
• CAS No: 1250353-26-4
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5711426
• PubChem ID: 62105858
• Update Time: 2023-10-17

3,5-Dimethyl-1-(2-methylbutyl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(2-methylbutyl)-1H-pyrazol-4-amine
• 1250353-26-4
• AKOS011385404
• EN300-1105814
• 1H-Pyrazol-4-amine, 3,5-dimethyl-1-(2-methylbutyl)-
• 3,5-Dimethyl-1-(2-methylbutyl)-1h-pyrazol-4-amine

• Inchi： 1S/C10H19N3/c1-5-7(2)6-13-9(4)10(11)8(3)12-13/h7H,5-6,11H2,1-4H3
• InChI Key： IZEXUJPQVWVYLC-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)CC(C)CC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 292.6±35.0 °C(Predicted)
• pka: 4.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles